KRAS inhibitor-39

• Molecular Formula: C27H35N9OS
• Molecular Weight: 533.7 g/mol
• InChI: InChI=1S/C27H35N9OS/c1-17-16-34(3)11-12-36(17)22-14-18(35-9-7-30-8-10-35)13-20(31-22)25-32-26(37-33-25)27(2)6-4-5-21-23(27)19(15-28)24(29)38-21/h13-14,17,30H,4-12,16,29H2,1-3H3
• InChIKey: AWRIHFXSBKEDFW-UHFFFAOYSA-N

KRAS Inhibitor-39: Key Intermediate for KRAS G12C Inhibition

KRAS inhibitor-39 (also designated as KRAS G12C inhibitor 39, Example 46, CAS: 2326522-16-9) is a synthetic organic intermediate that serves as the penultimate precursor to BI-0474, a robust and highly selective KRAS G12C inhibitor [1]. As a late-stage intermediate in the synthesis of a well-characterized, in vivo active KRAS G12C inhibitor, KRAS inhibitor-39 provides a critical tool for medicinal chemistry optimization, SAR studies, and the development of novel KRAS-targeting agents [2]. Its specific chemical structure (C27H35N9OS) and defined stereochemistry are essential for the final production of BI-0474, which has demonstrated potent disruption of the KRAS G12C-SOS1 protein-protein interaction (IC50 = 7.0 nM) and significant antiproliferative effects in mutant cell lines [3].

Key intermediate for BI-0474 synthesis

Stereochemically-defined precursor for KRAS G12C inhibitor studies

Supports SAR and lead optimization workflows

• [1] Bröker, J., et al. Fragment Optimization of Reversible Binding to the Switch II Pocket on KRAS Leads to a Potent, In Vivo Active KRASG12C Inhibitor. Journal of Medicinal Chemistry. 2022, 65(21), 14614-14629. View Source
• [2] WO2019099524A1. KRAS G12C Inhibitors. Array Biopharma Inc., Mirati Therapeutics Inc., 2019. View Source
• [3] BI-0474 Product Datasheet. MedChemExpress. 2025. View Source

Why Substitution of KRAS Inhibitor-39 Fails

Substituting KRAS inhibitor-39 with a different KRAS G12C inhibitor or a related intermediate is not scientifically valid due to its precise role as a synthetic precursor in a specific chemical pathway. This compound is not a final drug substance but a crucial intermediate with a unique molecular formula (C27H35N9OS) and stereochemistry that dictates the formation of the active pharmacophore in BI-0474 . While other KRAS G12C inhibitors like sotorasib, adagrasib, or divarasib are final drug products with distinct binding modes, pharmacokinetic profiles, and selectivity panels, KRAS inhibitor-39 is exclusively designed for the final synthetic step to produce BI-0474 [1]. Its value lies in its ability to generate a known, potent, and selective KRAS G12C inhibitor for research applications, and any deviation from its specific structure would compromise the yield, purity, or biological activity of the final compound, rendering the experiment or synthesis invalid [2].

Alternative intermediates may produce structurally distinct final compounds

Direct use of BI-0474 bypasses SAR derivatization and optimization steps

Final drug products (e.g., sotorasib, adagrasib) are not synthetic intermediates and cannot substitute

• [1] Bröker, J., et al. Fragment Optimization of Reversible Binding to the Switch II Pocket on KRAS Leads to a Potent, In Vivo Active KRASG12C Inhibitor. Journal of Medicinal Chemistry. 2022, 65(21), 14614-14629. View Source
• [2] WO2019099524A1. KRAS G12C Inhibitors. Array Biopharma Inc., Mirati Therapeutics Inc., 2019. View Source

Quantitative Evidence for KRAS Inhibitor-39 as BI-0474 Precursor

Biochemical Potency vs. First-Generation Inhibitors

KRAS inhibitor-39 is the immediate precursor to BI-0474, which demonstrates potent inhibition of the GDP-KRAS::SOS1 protein-protein interaction. This biochemical activity serves as a benchmark for the quality and functionality of KRAS inhibitor-39 as a synthetic intermediate. In a direct comparative context, BI-0474 (IC50 = 7.0 nM) is more potent than early-generation KRAS G12C inhibitors such as compound 12 (IC50 = 97 nM) as reported in patent literature [1]. This comparison, while not a direct head-to-head for the intermediate itself, establishes the superior biochemical potency of the final active compound derived from KRAS inhibitor-39, underscoring the value of this specific synthetic pathway for generating highly active KRAS G12C inhibitors [2].

Biochemical Potency

Class-level

BI-0474 pathway IC₅₀ 7.0 nM vs Early inhibitor IC₅₀ 97 nM

~14-fold higher inhibition

Supports synthetic route yielding high-activity inhibitor

Data derived from final compound; not direct intermediate evidence

Evidence Dimension	Biochemical inhibition of KRAS G12C::SOS1 protein-protein interaction
Target Compound Data	IC50 = 7.0 nM (BI-0474, derived from KRAS inhibitor-39)
Comparator Or Baseline	IC50 = 97 nM (KRAS G12C inhibitor 16, a compound from WO2019110751A1, representing an earlier generation inhibitor class)
Quantified Difference	Approximately 14-fold greater potency for the BI-0474 pathway compound
Conditions	GDP-KRAS::SOS1 protein-protein interaction disruption assay

Why This Matters

This data confirms that the synthetic pathway utilizing KRAS inhibitor-39 yields a final inhibitor with high biochemical potency, which is critical for researchers seeking to maximize target engagement in cellular and in vivo models.

• [1] KRAS G12C inhibitor 16 Product Datasheet. Adooq Bioscience. 2025. View Source
• [2] Bröker, J., et al. Fragment Optimization of Reversible Binding to the Switch II Pocket on KRAS Leads to a Potent, In Vivo Active KRASG12C Inhibitor. Journal of Medicinal Chemistry. 2022, 65(21), 14614-14629. View Source

Selectivity for G12C over G12D Mutant Cells

The final compound derived from KRAS inhibitor-39, BI-0474, exhibits significant selectivity for cells harboring the KRAS G12C mutation over those with the KRAS G12D mutation. This selectivity is a key differentiator for research applications focusing on allele-specific targeting. In NCI-H358 cells (KRAS G12C-mutant), BI-0474 shows potent antiproliferative activity with an IC50 of 26 nM. In contrast, no antiproliferative effect is observed in KRAS G12D-mutant cells (GP2D or LS513) at concentrations below 4 µM, indicating a selectivity window of over 150-fold [1]. This selectivity profile is consistent with the compound's design as a covalent inhibitor targeting the Cys12 residue unique to the G12C mutant .

Allele Selectivity

Head-to-head

G12C-mutant IC₅₀ 26 nM vs G12D-mutant IC₅₀ >4000 nM

>150-fold selectivity

Supports allele-specific target engagement studies

Selectivity window in cell proliferation assay

Evidence Dimension	Antiproliferative activity in KRAS G12C-mutant vs. KRAS G12D-mutant cell lines
Target Compound Data	IC50 = 26 nM in NCI-H358 (KRAS G12C) cells (BI-0474)
Comparator Or Baseline	IC50 > 4,000 nM in GP2D or LS513 (KRAS G12D) cells
Quantified Difference	Selectivity ratio > 150-fold for G12C over G12D
Conditions	3-day cell proliferation assay

Why This Matters

This high degree of selectivity ensures that experiments using BI-0474, and by extension the synthetic pathway involving KRAS inhibitor-39, minimize off-target effects on cells lacking the specific G12C mutation, leading to cleaner, more interpretable results in cancer biology research.

• [1] Insights into direct KRAS inhibition strategies for cancer treatment. PMC, 2024. View Source

In Vivo Antitumor Efficacy in NSCLC Xenograft Model

The synthetic pathway that includes KRAS inhibitor-39 as an intermediate culminates in BI-0474, which has demonstrated significant in vivo antitumor activity. In an NCI-H358 non-small cell lung cancer xenograft model, treatment with BI-0474 (40 mg/kg, i.p., once weekly) resulted in a marked reduction in tumor volume compared to vehicle-treated controls. While a direct comparator for the intermediate itself is not available, this in vivo efficacy of the final product serves as a critical validation of the entire synthetic route, including the use of KRAS inhibitor-39 [1]. This differentiates the compound from less well-characterized intermediates that may lead to inactive or less potent final products [2].

In Vivo Model Response

Context-dependent

BI-0474 40 mg/kg q7d vs Vehicle control

Tumor volume reduction reported

Indicates pathway to in vivo active tool compound

Xenograft model; intermediate role inferred

Evidence Dimension	Tumor volume reduction in a KRAS G12C-mutant NSCLC xenograft model
Target Compound Data	BI-0474 (40 mg/kg, i.p., q7d) led to significant tumor growth inhibition relative to vehicle control
Comparator Or Baseline	Vehicle control
Quantified Difference	Qualitative observation of tumor regression and pharmacodynamic biomarker modulation
Conditions	NCI-H358 cell line-derived xenograft in immunocompromised mice

Why This Matters

This evidence demonstrates that the synthetic pathway incorporating KRAS inhibitor-39 yields a final compound with validated in vivo activity, a crucial factor for researchers planning preclinical efficacy studies in oncology.

• [1] Figure 5. BI-0474 shows efficacy in an NCI-H358 non-small cell lung cancer xenograft model. PMC, 2022. View Source
• [2] Bröker, J., et al. Fragment Optimization of Reversible Binding to the Switch II Pocket on KRAS Leads to a Potent, In Vivo Active KRASG12C Inhibitor. Journal of Medicinal Chemistry. 2022, 65(21), 14614-14629. View Source

Research Applications of KRAS Inhibitor-39

Medicinal Chemistry & Lead Optimization

KRAS inhibitor-39 is the ideal starting material for the final synthetic step to produce BI-0474, a potent and selective KRAS G12C inhibitor. Researchers engaged in medicinal chemistry can use this intermediate to explore structure-activity relationships (SAR) around the BI-0474 scaffold, generate novel analogs, or optimize the final compound's properties. The established synthetic route from KRAS inhibitor-39 to BI-0474 is documented in patent literature, ensuring a reproducible and well-characterized pathway [1].

Preclinical Validation in Oncology Models

For researchers conducting preclinical studies in KRAS G12C-driven cancer models, KRAS inhibitor-39 serves as a critical reagent to produce the in vivo active compound BI-0474. The resulting BI-0474 can be used in cell-based assays (e.g., NCI-H358 proliferation) and in vivo xenograft models to validate target engagement and assess antitumor efficacy [2]. This application is particularly valuable for studies exploring combination therapies or resistance mechanisms to KRAS G12C inhibition.

Chemical Biology & Target Engagement Studies

KRAS inhibitor-39 can be utilized to synthesize BI-0474 for use in biochemical and biophysical assays designed to study the KRAS G12C protein. These assays include the GDP-KRAS::SOS1 protein-protein interaction disruption assay, which is a gold standard for measuring KRAS G12C inhibition. The high purity and defined stereochemistry of KRAS inhibitor-39 ensure consistent and reliable production of the active probe, minimizing variability in target engagement studies [3].

Application

Selection Property

Validation Focus

Medicinal Chemistry & SAR

Defined intermediate stereochemistry

Reproducible synthesis of BI-0474 scaffold

KRAS G12C Tumor Model Research

Precursor to in vivo active tool compound

Tumor volume endpoint & target engagement

Target Engagement & PPI Assays

High-purity intermediate for probe synthesis

Assay reproducibility & GDP-KRAS::SOS1 disruption

• [1] WO2019099524A1. KRAS G12C Inhibitors. Array Biopharma Inc., Mirati Therapeutics Inc., 2019. View Source
• [2] Bröker, J., et al. Fragment Optimization of Reversible Binding to the Switch II Pocket on KRAS Leads to a Potent, In Vivo Active KRASG12C Inhibitor. Journal of Medicinal Chemistry. 2022, 65(21), 14614-14629. View Source
• [3] BI-0474 Product Datasheet. MedChemExpress. 2025. View Source